Cas no 327173-88-6 (1H-Indole, 5-bromo-3-(2-bromoethyl)-)

1H-Indole, 5-bromo-3-(2-bromoethyl)- structure
327173-88-6 structure
Product Name:1H-Indole, 5-bromo-3-(2-bromoethyl)-
CAS No:327173-88-6
MF:C10H9Br2N
MW:302.993160963058
CID:2187805
PubChem ID:18399706
Update Time:2024-02-29

1H-Indole, 5-bromo-3-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-indole,5-bromo-3-(2-bromoethyl)-
    • 2-(5-Bromo-1H-indol-3-yl)-1-bromoethane
    • 1H-Indole, 5-bromo-3-(2-bromoethyl)-
    • WSEQDUYHYXKRQQ-UHFFFAOYSA-N
    • MDL: MFCD11617182
    • Inchi: 1S/C10H9Br2N/c11-4-3-7-6-13-10-2-1-8(12)5-9(7)10/h1-2,5-6,13H,3-4H2
    • InChI Key: WSEQDUYHYXKRQQ-UHFFFAOYSA-N
    • SMILES: BrCCC1=CNC2C=CC(=CC1=2)Br

Computed Properties

  • Exact Mass: 302.90813g/mol
  • Monoisotopic Mass: 300.91017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 15.8
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